Cas no 104994-71-0 (2-Cyclohexen-1-one, 2-hydroxy-4,4,6-trimethyl-6-(2-propenyl)-)

• Product name: 2-Cyclohexen-1-one, 2-hydroxy-4,4,6-trimethyl-6-(2-propenyl)-
• CAS No: 104994-71-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1149081
• PubChem ID: 13156864

2-Cyclohexen-1-one, 2-hydroxy-4,4,6-trimethyl-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 2-hydroxy-4,4,6-trimethyl-6-(2-propenyl)-
• 2-hydroxy-4,4,6-trimethyl-6-prop-2-enylcyclohex-2-en-1-one
• 2-Hydroxy-4,4,6-trimethyl-6-(prop-2-en-1-yl)cyclohex-2-en-1-one
• 104994-71-0
• DTXSID80522977

• Inchi： InChI=1S/C12H18O2/c1-5-6-12(4)8-11(2,3)7-9(13)10(12)14/h5,7,13H,1,6,8H2,2-4H3
• InChI Key： OVGUQHYATHFFGK-UHFFFAOYSA-N
• SMILES： CC1(CC(C(=O)C(=C1)O)(C)CC=C)C

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 3.1